ZINC chloride

• IUPAC Name: dichlorozinc
• InChI: InChI=1S/2ClH.Zn/h2*1H;/q;;+2/p-2
• InChI Key: JIAARYAFYJHUJI-UHFFFAOYSA-L
• Canonical SMILES: Cl[Zn]Cl
• Molecular Formula: ZnCl2, Cl2Zn
• Molecular Weight: 136.3 g/mol
• Physical Description: Zinc chloride is a white crystalline solid. It is soluble in water. It is corrosive to metals and therefore irritating to the skin, eyes and mucous membranes. It is used for preserving wood, in soldering fluxes, as a catalyst in chemical metals and manufacturing, and for many other uses., Zinc chloride, solution is a colorless liquid. It is mildly corrosive to metals. It causes burns to eyes, skin and mucous membranes., Dry Powder; Dry Powder, Liquid; Liquid; Other Solid; Pellets or Large Crystals, White particulate dispersed in air; [NIOSH] Zinc chloride: White odorless solid; Highly deliquescent; [Merck Index] White odorless powder, crystals, or beads; Hygroscopic; [Alfa Aesar MSDS], WHITE HYGROSCOPIC ODOURLESS SOLID IN VARIOUS FORMS., White particulate dispersed in air with an acrid odor. Zinc chloride is a white crystalline solid., White particulate dispersed in air.
• Boiling Point: 1350 °F at 760 mmHg (NIOSH, 2023), Very high (USCG, 1999), 732 °C, 1350 °F
• Solubility: 435 % at 70 °F (NIOSH, 2023), 432 g/100 g water at 25 °C; 614 g/100 g water at 100 °C, 1 gram dissolves in 0.25 mL 2% hydrochloric acid, 1.3 mL alcohol, 2 mL glycerol; freely soluble in acetone, 100 g/100 cc alcohol at 12.5 °C, 434.599 lb/100 lb water at 70 °F, Solubility in water, g/100ml at 25 °C: 432 (very good), (70 °F): 435%
• Density: 2.91 at 77 °F (NIOSH, 2023) - Denser than water; will sink, 2.91 at 77 °F (USCG, 1999) - Denser than water; will sink, 2.907 at 25 °C, 2.9 g/cm³, 2.91 at 77 °F, (77 °F): 2.91
• Vapor Pressure: 0 mmHg (approx) (NIOSH, 2023), 1 Pa (0.0075 mm Hg) at 305 °C; 10 Pa (0.075 mmHg) at 356 °C; 100 Pa (0.75 mm Hg) at 419 °C; 1 kPa (7.5 mm Hg) at 497 °C; 10 kPa (75 mm Hg) at 596 °C; 100 kPa (750 mm Hg) at 726 °C /Calculated from ideal gas thermodynamic functions/, 0 mmHg (approx)
• Impurities: Impurities include iron and manganese which are removed through precipitation after partial neutralization with zinc oxide or other alkali and oxidation with chlorine or sodium hypochlorite
• Color/Form: White, very deliquesce granules, or fused pieces or rods, White, hygroscopic crystals, White particulate dispersed in air /Zinc chloride fume/
• CAS No.: 7646-85-7
• Melting Point: 554 °F (NIOSH, 2023), 541 °F (USCG, 1999), Approximately 290 °C, 290 °C, 554 °F

Description

Zinc Chloride (ZnCl₂) is a highly versatile and hygroscopic inorganic compound valued extensively in research for its potent Lewis acid properties. Its primary research applications include serving as a catalyst in a wide range of organic synthesis reactions, such as the Fischer indole synthesis, Friedel-Crafts acylation, and the protection/deprotection of hydroxyl and carbonyl groups. In biochemical studies, this compound is utilized to modulate zinc-dependent enzymatic activity, simulate zinc toxicity in cell culture models, and investigate the role of Zn²⁺ ions in apoptosis, signal transduction, and immune function. The mechanism of action is predominantly attributed to the Zn²⁺ cation, which can accept electron pairs to facilitate chemical transformations or bind to specific sites in proteins and nucleic acids, thereby altering their structure and function. Furthermore, in materials science, it is a key precursor for the synthesis of zeolites, and its concentrated solutions are used in the preparation of carbonaceous materials and as a flux in metallurgical processes. This reagent is an essential tool for chemists and biologists exploring catalytic processes, metal biology, and novel material fabrication.

Coordination Chemistry and Structural Elucidation of Zinc Chloride Complexes

Spectroscopic Investigations of Zinc(II) Chloride Coordination Environments

Spectroscopic methods serve as a primary toolkit for chemists to "see" the otherwise invisible world of molecular structures. For zinc chloride complexes, techniques such as Raman spectroscopy, X-ray scattering and diffraction, and Nuclear Magnetic Resonance (NMR) spectroscopy have provided invaluable insights into the coordination geometries and bonding characteristics of the zinc(II) center.

Raman Spectroscopy Studies of Aqueous this compound Solutions

Raman spectroscopy has proven to be a powerful technique for investigating the speciation of zinc(II) in aqueous chloride solutions. By analyzing the vibrational modes of the zinc-chloride and zinc-water bonds, researchers can identify and quantify the various complex ions present. Studies of aqueous this compound solutions have revealed the existence of several species, including the hydrated zinc ion [Zn(H₂O)₆]²⁺, monochloro-complex [ZnCl(aq)]⁺, linear [ZnCl₂(aq)], and the tetrahedral tetrachloro-complex [ZnCl₄]²⁻. aip.orgaip.org

Recent studies have further refined these observations. For instance, at a concentration of 5 m, 10 m, and 20 m, the [ZnCl₄]²⁻ species is dominant. nsf.gov At an even higher concentration of 30 m, a new peak emerges at 243 cm⁻¹, which is attributed to the formation of oligomerized [ZnCl₄]²⁻. nsf.gov The main Raman peak for [ZnCl₄]²⁻ is observed around 290 cm⁻¹, and it experiences a blue-shift as the concentration increases. nsf.gov At concentrations greater than 10 wt%, solutions of ZnCl₂ exhibit an additional peak at approximately 294 cm⁻¹. At even higher concentrations (>70 wt%), another new, sharp, and narrow peak appears at about 242 cm⁻¹. ualberta.ca

Interactive Data Table: Raman Spectral Data for this compound Species in Aqueous Solution

Species	Raman Peak Position (cm⁻¹)	Concentration Range	Reference
[Zn(H₂O)₆]²⁺	~390	Dilute solutions	nsf.gov
[ZnCl₄]²⁻	~290	5 m, 10 m, 20 m	nsf.gov
Oligomerized [ZnCl₄]²⁻	243	30 m	nsf.gov
Additional Peak	~294	>10 wt%	ualberta.ca
Additional Peak	~242	>70 wt%	ualberta.ca

X-ray Scattering and Diffraction Analysis of this compound Complexes

X-ray scattering and diffraction techniques provide direct information about the atomic arrangement in both crystalline solids and liquids. Large-angle X-ray scattering (LAXS) has been instrumental in determining the structure of this compound complexes in concentrated aqueous solutions. researchgate.net These studies have provided precise measurements of bond lengths and angles within the coordination sphere of the zinc(II) ion.

For instance, the highest chloro-complex, [ZnCl₄]²⁻, has been confirmed to be tetrahedral with a Zn-Cl bond length of 2.294(4) Å. researchgate.net The trichloro-complex, [ZnCl₃]⁻, which coordinates one water molecule, adopts a pyramidal structure with a Cl-Zn-Cl angle of 111°. researchgate.net In this complex, the Zn-Cl and Zn-H₂O bond lengths are 2.282(4) Å and 1.9 Å, respectively. researchgate.net

X-ray diffraction studies on molten this compound at 323 °C have indicated that the chloride ions are close-packed, with the zinc ions occupying the tetrahedral holes within this arrangement. aip.orgosti.gov In the solid state, this compound is known to exist in several polymorphic forms (α, β, γ, and δ), and in each of these structures, the Zn²⁺ ions are tetrahedrally coordinated to four chloride ions. cosmosjournal.in The stable form in the anhydrous state is the δ-form, which has a hexagonal close-packed structure. cosmosjournal.in

Furthermore, extended X-ray absorption fine structure (EXAFS) spectroscopy has been employed to investigate the species and structures in a series of ZnCl₂–H₂O–NaCl solutions. aip.org The results show that the number of chloride ions tightly bound to Zn²⁺ is significantly related to the chloride/zinc ratio. aip.org At low ZnCl₂ concentrations (0.1 and 0.2 M), no inner-sphere complex formation between Zn²⁺ and Cl⁻ ions was detected. aip.org

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Characterization of this compound Adducts

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for probing the local chemical environment of specific atomic nuclei. In the context of this compound complexes, ³¹P and ¹³C NMR have been particularly useful in characterizing adducts with organophosphorus and other organic ligands.

For example, the synthesis and characterization of zinc(II) complexes with tributylphosphine (B147548) chalcogenides, [ZnCl₂(n-Bu₃PE)₂] (where E = O, S, Se), have been reported. researchgate.net Multinuclear NMR spectroscopy, in conjunction with other techniques, confirmed that these complexes consist of two ligands coordinated to the zinc center in a distorted tetrahedral arrangement. researchgate.net

In another study, the complex formed between ε-caprolactone and this compound was characterized using ¹H and ¹³C NMR spectroscopy. conicet.gov.ar The observed shifts in the NMR signals of the carbonyl carbons upon complexation provided evidence for a strong interaction between the zinc ion and the oxygen atoms of the lactone. conicet.gov.ar NMR has also been used to characterize a novel tridentate NNN-bound pincer zinc(II) complex, dichloro(η³-N,N,N)-[2,6-bis(3-[N-butyl]triazol-5-thione-1-yl)]pyridinezinc(II), which exhibits a pseudo-trigonal bipyramidal geometry at the zinc(II) center. fairfield.edu

Theoretical and Computational Approaches to Zinc(II) Chloride Coordination

Complementing experimental investigations, theoretical and computational methods have become indispensable for gaining a deeper understanding of the structures, energetics, and dynamics of this compound complexes.

Density Functional Theory (DFT) Studies of this compound Complex Geometries

Density Functional Theory (DFT) is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems. It has been widely applied to study the geometries and properties of this compound complexes with a high degree of accuracy.

DFT calculations have been used to optimize the geometries of various zinc(II) complexes. For instance, the geometries of [ZnL¹(NCS)₂], [Zn(L²)₂], and [ZnL³(NCS)₂] (where L¹, L², and L³ are tridentate hydrazone-based ligands) have been successfully optimized using DFT methods. researchgate.net Similarly, DFT has been employed to study the electronic structure of zinc(II) complexes with a thione-containing NNN-pincer ligand, revealing a pseudo-trigonal bipyramidal geometry. fairfield.edu

Furthermore, DFT calculations have been used to correlate Raman shifts with the hydration cluster models of Zn²⁺ in aqueous solutions. acs.orgnih.gov These studies have shown that as the concentration of the solution increases, the cluster structure of Zn²⁺ gradually changes from [Zn(H₂O)₆]²⁺ to [ZnCl₂(H₂O)₄]. acs.orgnih.gov DFT has also been instrumental in understanding the interaction of this compound with other molecules, such as the adsorption of chloroform (B151607) on a ZnO nanocrystal. mdpi.com

Molecular Dynamics Simulations of this compound Microstructure

Molecular dynamics (MD) simulations provide a powerful means to study the time evolution of a system of interacting atoms, offering insights into the microstructure and dynamic properties of solutions and melts.

MD simulations of aqueous this compound solutions have been performed to investigate their microstructure and the speciation of zinc complexes. These simulations have shown that with increasing solution concentration, contact ion pairs of Zn²⁺–Cl⁻ gradually appear. acs.orgnih.gov The simulations also reveal a decrease in the diffusion coefficients of Zn²⁺ and Cl⁻ as the concentration increases. acs.orgnih.gov

Monte Carlo simulations, a related computational technique, have also been used to study aqueous this compound solutions. These simulations have indicated the formation of ZnCln⁽²⁻ⁿ⁾⁻ complexes with a maximum n value of 2, in addition to the presence of solvent-separated "outer-sphere" complexes. rsc.org The simulations also allowed for the evaluation of formation constants for the ZnCl⁺ and ZnCl₂ species. rsc.org In molten NaCl–ZnCl₂ mixtures, MD simulations have been used to characterize the interplay between the network structure, composition, and transport properties like viscosity and thermal conductivity. researchgate.net

Adduct Formation and Lewis Acidity of Anhydrous this compound

Complexation with Lewis Bases and Ligand Exchange Dynamics

Anhydrous this compound readily forms adducts with numerous Lewis bases. wikipedia.orgebi.ac.uk For instance, it dissolves in ethereal solvents like tetrahydrofuran (B95107) (THF) to form adducts with the general formula ZnCl₂L₂, where L represents the ligand. chemeurope.com A well-characterized example is the tetrahedral 1:2 complex with THF, ZnCl₂(thf)₂, which is soluble in ethers and useful in the synthesis of organozinc compounds. wikipedia.org Similarly, this compound reacts with ammonia (B1221849) to produce various ammine complexes, such as the tetrahedral ZnCl₂(NH₃)₂ and the octahedral [Zn(NH₃)₆]²⁺ ion. wikipedia.orgbyjus.com

The coordination environment of zinc in these complexes can vary. While many this compound complexes exhibit tetrahedral geometry, other structures are known. nih.govnih.gov For example, salts containing the tetrachlorozincate anion, [ZnCl₄]²⁻, are well-documented. wikipedia.org The coordination can also involve bridging ligands, as seen in the dimeric structure of di-μ-chlorido-bis[chloridobis(tri-tert-butylphosphane)zinc], which features a (ZnCl)₂ core. nih.gov

Ligand exchange dynamics on zinc complexes are crucial for their reactivity. Studies on zinc complexes reveal that these processes can occur through associative or dissociative mechanisms. osti.govresearchgate.net For example, the substitution of ligands on [ZnCl₂(en)] (where en is ethylenediamine) proceeds in two consecutive steps, with the rates being influenced by the nature of the incoming nucleophile. researchgate.net The geometry of the complex also plays a significant role in the reactivity and the ligand exchange pathway. researchgate.net Molecular dynamics simulations have been employed to understand the speciation and ligand exchange dynamics of this compound-water ion complexes, revealing that the local molecular environment significantly influences the kinetics of complex formation. osti.gov

Quantitative Aspects of this compound Lewis Acidity

The Lewis acidity of this compound can be quantitatively assessed through various methods. One approach involves spectroscopic techniques, such as using probe molecules whose spectral properties change upon coordination to the Lewis acid. For instance, the binding of Lewis acids to mesityl oxide can be monitored by ¹³C NMR spectroscopy to provide a quantitative measure of acidity. uts.edu.au Another method involves determining the binding energies of superoxide (B77818) (O₂⁻) complexes with Lewis acid metal ion salts through ESR spectroscopy. researchgate.net

While this compound is considered a moderately strong Lewis acid, its catalytic activity can be significantly influenced by the reaction medium. byjus.com The presence of polar solvents can enhance the catalytic activity of ZnCl₂ in certain reactions, likely by increasing its solubility and facilitating the formation of more active catalytic species. oup.com For example, in the synthesis of imine derivatives, increasing the concentration of anhydrous this compound has been shown to quantitatively increase the product yield. ajol.info

The table below illustrates the effect of increasing amounts of anhydrous this compound on the yield of an imine synthesis reaction.

Amount of Anhydrous ZnCl₂ (g)	Yield of 4-Methoxy-N-(4-chlorobenzylidene)aniline (%)
0.50	52
1.00	67
2.00	85
Data sourced from a study on the synthesis of imine derivatives. ajol.info

Formation of Organozinc Compounds via this compound Mediated Transmetalation

This compound is a key reagent in the preparation of organozinc compounds through a process called transmetalation. wikipedia.orguni-muenchen.de This reaction involves the transfer of an organic group from a more reactive organometallic compound, such as an organolithium or Grignard reagent, to this compound. wikipedia.orgchemeurope.com The resulting organozinc compounds are generally less reactive and more tolerant of functional groups than their precursors, which enhances selectivity in subsequent reactions. wikipedia.orguni-muenchen.de

A common method involves the in-situ reduction of ZnCl₂ with potassium to form highly activated "Rieke zinc," which readily reacts with alkyl or aryl halides. wikipedia.org Another important application is the transmetalation of organolithium species, generated, for example, by directed ortho-metalation. This allows for the creation of functionalized arylzinc compounds that are stable enough to participate in subsequent coupling reactions. wikipedia.org

The Negishi coupling, a Nobel Prize-winning reaction, heavily relies on organozinc reagents, which are often prepared via transmetalation from organolithium or organomagnesium compounds using this compound. uni-muenchen.dechemeurope.com More recent developments have shown that chiral secondary organoboronic esters can undergo stereoretentive transmetalation with this compound when activated with t-butyllithium, providing a pathway to enantiomerically enriched alkylzinc reagents. organic-chemistry.org

This transmetalation process is a fundamental tool in modern organic synthesis, enabling the construction of complex molecules with high precision. uni-muenchen.de

Advanced Catalysis Mediated by Zinc Chloride

Zinc(II) Chloride as a Lewis Acid Catalyst in Organic Synthesis

The catalytic power of zinc(II) chloride lies in its ability to act as a Lewis acid, accepting electron pairs from various organic substrates. sbq.org.brwikipedia.org This interaction activates the substrate, rendering it more susceptible to nucleophilic attack and facilitating a wide range of chemical transformations. wikipedia.orgunco.edu Anhydrous zinc chloride is a particularly effective Lewis acid and readily forms complexes with a variety of Lewis bases. wikipedia.org This property is harnessed in numerous organic reactions, including the Fischer indole (B1671886) synthesis and Friedel-Crafts acylations, such as the classic preparation of the dye fluorescein (B123965). wikipedia.org

The applications of this compound as a catalyst are extensive. It is employed in the synthesis of 1-aryl-5-amino-1H-tetrazoles from aryl-cyanamides and sodium azide (B81097) under ultrasound irradiation, offering a green and efficient protocol. sbq.org.br Furthermore, in combination with a palladium catalyst, it facilitates the synthesis of 2-substituted indoles from N-substituted 2-iodo-anilines and mono-substituted aromatic alkynes through a domino Sonogashira coupling/cyclization reaction. sbq.org.br Its utility also extends to one-pot S-alkylation and N-acetylation of 2-thiohydantoins. sbq.org.br

Mechanistic Pathways of this compound Catalyzed Reactions

The mechanism of this compound catalysis typically involves the coordination of the zinc ion to an electron-rich atom, such as oxygen or nitrogen, in the substrate. This coordination polarizes the molecule, enhancing its reactivity. For instance, in the pyrolysis of xylose to produce furfural (B47365), density functional theory (DFT) calculations have shown that ZnCl₂ coordinates with the oxygen atoms of xylose. researchgate.netupc.edu.pe This interaction lowers the activation free energies of the pyrolysis reactions, promoting ring-opening and 1,2-dehydration while hindering ring-contraction, ultimately favoring the formation of furfural. researchgate.netupc.edu.pe

In reactions involving Grignard reagents, this compound can participate in the in-situ generation of more reactive zincate species. nih.govresearchgate.net These zincates are proposed to be the key catalytic species that effectively promote the addition of Grignard reagents to carbonyl compounds and nitriles. nih.govacs.org DFT calculations have been employed to elucidate plausible reaction mechanisms and transition states involving these active zinc(II)ate species. nih.gov

The role of ZnCl₂ can also be influenced by the reaction medium and the presence of other reagents. In some palladium-catalyzed cross-coupling reactions, ZnCl₂ acts as a co-catalyst, and its effects can be complex. For example, in the nickel-catalyzed homocoupling of aryl chlorides, the co-product ZnCl₂ can have both accelerating and inhibiting effects on the reaction rate, leading to sigmoidal reaction profiles. nih.gov It can abstract a halide from the nickel complex, affecting the speciation of the active catalyst, and can also participate in a sequential transmetalation pathway involving an organozinc intermediate. nih.govacs.org

This compound has proven to be an effective catalyst in various cycloaddition reactions. It has been utilized in [3+2] cycloaddition reactions, such as the synthesis of multisubstituted imidazoles from benzimidates and 2H-azirines. acs.org In this case, ZnCl₂ facilitates the reaction under mild conditions with good functional group tolerance. acs.org

Another significant application is in 1,3-dipolar cycloaddition reactions. This compound doped on natural phosphate (B84403) serves as a catalyst for the reaction between azides and alkynes, providing an efficient route to 1,2,3-triazoles, including nucleoside and acyclonucleoside analogues. tandfonline.comtandfonline.com The catalytic system NaN₃–ZnCl₂ in organic solvents is effective for the cycloaddition of the azide ion to both heterocumulenes and terminal alkynes. researchgate.net Mechanistic studies suggest that the role of the zinc salt is to transfer the azide ion to the organic phase and lower the energy barrier for the nucleophilic addition. researchgate.net

This compound supported on silica (B1680970) gel has also been employed as a Lewis acid catalyst in Diels-Alder reactions, for instance, between methyl acrylate (B77674) and cyclopentadiene. samipubco.com The catalytic performance is influenced by the concentration of ZnCl₂ on the silica surface, with higher concentrations generally leading to better yields and diastereoselectivity. samipubco.com

Table 1: Examples of this compound Catalyzed Cycloaddition Reactions

Reaction Type	Reactants	Catalyst System	Product	Reference(s)
[3+2] Cycloaddition	Benzimidates and 2H-azirines	ZnCl₂	Multisubstituted imidazoles	acs.org
1,3-Dipolar Cycloaddition	N-9-propargyladenine and alkylazide	This compound doped natural phosphate	1,2,3-triazole acyclonucleoside analogues	tandfonline.com
Diels-Alder Reaction	Methyl acrylate and cyclopentadiene	ZnCl₂ on silica gel	Cycloadduct	samipubco.com
[3+2] Cycloaddition	Amidoximes and organic nitriles	PTSA-ZnCl₂	3,5-disubstituted-1,2,4-oxadiazoles	acs.org

This compound is a classic catalyst for the conversion of alcohols to alkyl halides. The Lucas reagent, a mixture of concentrated hydrochloric acid and this compound, is a well-known test to distinguish between primary, secondary, and tertiary alcohols based on the rate of formation of the corresponding alkyl chloride. libretexts.orgquora.com The mechanism involves the coordination of the zinc ion to the hydroxyl group of the alcohol, converting it into a much better leaving group (H₂O). unco.edurutgers.edu For primary alcohols, the reaction proceeds via an Sₙ2 mechanism, while for secondary and tertiary alcohols, an Sₙ1 mechanism involving a carbocation intermediate is favored. libretexts.org

The catalytic activity of ZnCl₂ in these transformations can be enhanced by the choice of solvent. For instance, the use of polar solvents can increase the solubility of ZnCl₂ and thereby enhance its catalytic activity in Friedel-Crafts benzylation reactions. oup.com

This compound plays a crucial role in facilitating the addition of Grignard reagents to carbonyl compounds and nitriles, reactions that can be sluggish or prone to side reactions. nih.govresearchgate.net The use of a catalytic system comprising ZnCl₂, Me₃SiCH₂MgCl, and LiCl has been shown to effectively minimize side reactions like reduction and enolization in the 1,2-addition of Grignard reagents to ketones, leading to high yields of tertiary alcohols. organic-chemistry.org This system is also effective for the addition of Grignard reagents to aldimines, producing secondary amines. organic-chemistry.org

The mechanism is believed to involve the in-situ formation of active zinc(II) ate complexes, which act as both the alkylating/arylating agents and as activators of the carbonyl compounds. organic-chemistry.org These zincate species, such as [R(Me₃SiCH₂)₂Zn]⁻[Li]⁺, are speculated to be the key catalytic reagents that promote the reaction effectively. acs.orgresearchgate.net Interestingly, in the Grignard addition to aromatic nitriles, a catalytic amount of ZnCl₂ was found to be more effective than a stoichiometric amount of the pre-formed zincate. nih.gov This catalytic system allows for the efficient synthesis of ketones (after hydrolysis) and amines (after reduction) under mild conditions. nih.govrsc.org

Table 2: Zinc(II) Chloride Catalyzed Grignard Addition Reactions

Substrate	Grignard Reagent	Catalyst System	Product	Key Feature(s)	Reference(s)
Ketones	Alkyl/Aryl Grignard Reagents	ZnCl₂, Me₃SiCH₂MgCl, LiCl	Tertiary Alcohols	Minimizes side reactions (reduction, enolization)	acs.orgorganic-chemistry.org
Aldimines	Alkyl/Aryl Grignard Reagents	ZnCl₂, Me₃SiCH₂MgCl, LiCl	Secondary Amines	High yields	organic-chemistry.org
Aromatic Nitriles	Alkyl Grignard Reagents	ZnCl₂	Ketones (after hydrolysis) or Amines (after reduction)	Catalytic amount of ZnCl₂ is highly effective	nih.govrsc.org

In the realm of palladium-catalyzed cross-coupling reactions, this compound often serves as a crucial co-catalyst or is used to generate the necessary organozinc reagents. wikipedia.org For instance, substoichiometric amounts of ZnCl₂ can promote the room-temperature, palladium-catalyzed cross-coupling of aryl bromides with alkynes, a modification of the Sonogashira reaction. organic-chemistry.org In this system, ZnCl₂ enhances the reaction rate without promoting the undesirable homodimerization of the alkyne, a common side reaction with copper co-catalysts. organic-chemistry.org Mechanistic studies suggest the formation of a zinc acetylide intermediate. organic-chemistry.org

This compound is also fundamental in the preparation of organozinc reagents for Negishi-type couplings. wikipedia.org For example, oxazol-2-ylzinc and thiazol-2-ylzinc derivatives, prepared from the corresponding lithiated species and solid ZnCl₂, can be effectively coupled with aryl bromides and iodides in the presence of a palladium catalyst. acs.orgarkat-usa.org The use of solid ZnCl₂ was found to be key for the success of these couplings, allowing for high yields and scalability. acs.org

Furthermore, ZnCl₂ has been employed as a cocatalyst in the palladium-catalyzed direct synthesis of diarylethynes from less-reactive aryl chlorides and calcium carbide, providing a safe and inexpensive route to these compounds. researchgate.net

This compound has been identified as an effective co-catalyst in the Beckmann rearrangement, a reaction that converts oximes to amides. wikipedia.orgslideshare.net For example, in conjunction with cyanuric chloride, ZnCl₂ can catalytically promote the rearrangement of cyclododecanone (B146445) oxime to the corresponding lactam, a monomer for Nylon 12, in quantitative yield. wikipedia.orgnih.gov The reaction mechanism involves the activation of the hydroxyl group of the oxime by the catalytic system. wikipedia.org Zinc-based catalysts have been developed for this rearrangement that operate under mild, acid-additive-free conditions and exhibit broad functional-group compatibility. sioc-journal.cn This has also been extended to a one-pot protocol starting from ketones and hydroxylamine (B1172632) hydrochloride. sioc-journal.cn

Reductive Amination

While direct, detailed research findings on this compound's specific role in reductive amination are not extensively covered in the provided results, its function as a Lewis acid suggests a potential role. Lewis acids can activate carbonyl compounds towards nucleophilic attack by amines, forming an iminium ion intermediate which is then reduced. This compound's ability to act as a water scavenger could also drive the equilibrium towards imine formation, a critical step in the reaction sequence.

Friedel-Crafts Reactions

This compound has a long-standing history as a catalyst in Friedel-Crafts reactions, which are fundamental for attaching substituents to aromatic rings. wikipedia.org Although sometimes considered a weaker Lewis acid compared to alternatives like aluminum chloride (AlCl₃), its catalytic efficacy can be significantly enhanced under specific conditions. wikipedia.orgoup.com

For instance, in Friedel-Crafts acylations, which typically require stoichiometric amounts of a strong Lewis acid, milder Lewis acids like zinc(II) salts can be used in catalytic amounts when the benzene (B151609) ring is activated. wikipedia.org The catalytic activity of ZnCl₂ in the Friedel-Crafts benzylation of benzenes can be dramatically increased by using polar solvents. oup.comoup.com Studies have shown that ZnCl₂ dissolved in primary alcohols, ketones, or even water becomes a highly effective catalytic system for this transformation. oup.comoup.com This enhancement is attributed to the increased solubility of ZnCl₂ in these polar solvents, which likely improves the availability and activity of the Lewis acid catalyst. oup.com

A synergistic catalytic system of ZnCl₂ and camphorsulfonic acid (CSA) has been developed for the site-selective ortho-alkylation of phenols with unactivated secondary alcohols. researchgate.netchemrxiv.org This combination facilitates a templated approach where zinc coordinates to the phenolic substrate, predisposing it for ortho-alkylation. researchgate.net Kinetic studies and density functional theory suggest a mechanism where the zinc and CSA work in concert to scaffold both the phenol (B47542) and alcohol precursors. researchgate.net

Furthermore, supported ZnCl₂ catalysts, such as those on silica (SiO₂-ZnCl₂) or clay minerals, have demonstrated high activity in Friedel-Crafts type reactions like the acetylation of various substrates and the benzylation of benzene. scispace.comresearchgate.net These heterogeneous catalysts offer advantages in terms of ease of separation and reusability. scispace.comcdnsciencepub.com For example, a multi-walled carbon nanotube-supported this compound (MWCNTs@ZnCl₂) nanocomposite has been used for the ortho-C-acylation of phenolic compounds. tandfonline.com

Role of this compound in Stereoselective and Asymmetric Catalysis

This compound plays a significant role in the field of stereoselective and asymmetric catalysis, often in conjunction with chiral ligands. The Lewis acidic nature of the zinc center allows it to coordinate with substrates and chiral auxiliaries, creating a chiral environment that directs the stereochemical outcome of a reaction.

An optimized process for the stereoselective addition of terminal alkynes to chiral nitrones utilizes ZnCl₂ and triethylamine (B128534) (NEt₃) to produce optically active propargyl N-hydroxylamines with high diastereoselectivity. acs.org In the realm of asymmetric hydrogenation, a combination of a P-chiral rhodium-bisphosphine complex and ZnCl₂ as an activator has been shown to be highly efficient for the hydrogenation of β-secondary-amino ketones. thieme-connect.com Mechanistic insights suggest that ZnCl₂ facilitates the conversion of a less reactive rhodium complex into a more active monomeric species. thieme-connect.com

The synthesis of chiral ligands themselves can be mediated by this compound. For example, chiral oxazolinylquinoline and other quinoline-based ligands have been prepared using ZnCl₂ in reactions involving cyanoquinolines and chiral amino alcohols. thieme-connect.com These ligands are valuable in various asymmetric catalytic transformations. Similarly, zinc-catalyzed asymmetric hydrosilylation of ketones has been achieved with excellent enantioselectivity using chiral ligands derived from (R,R)-diaminocyclohexane, with the zinc catalyst being generated from this compound and potassium carboxylate salts. nih.gov

Heterogeneous and Homogeneous Catalytic Systems involving this compound

This compound is utilized in both heterogeneous and homogeneous catalytic systems, offering distinct advantages depending on the application. britannica.com

Homogeneous Systems: In homogeneous catalysis, the catalyst is in the same phase as the reactants. britannica.com A key example is the use of ZnCl₂ in combination with ethers like diethyl ether (Et₂O) in dichloromethane (B109758) (CH₂Cl₂). core.ac.uk While ZnCl₂ itself has limited solubility and catalytic activity in CH₂Cl₂, the addition of Et₂O creates a homogeneous and highly active catalytic system for reactions like the addition of chlorodiphenylmethane (B1668796) to 2-methyl-1-pentene. core.ac.uk The activity of these systems is highly dependent on the ether-to-zinc chloride ratio. core.ac.uk Another instance is the use of ZnCl₂ in polar solvents to enhance its catalytic activity in Friedel-Crafts benzylations. oup.com

Heterogeneous Systems: Heterogeneous catalysts, where the catalyst is in a different phase from the reactants, are often preferred for their ease of separation and recycling. scispace.combritannica.com this compound has been effectively supported on various materials to create robust heterogeneous catalysts. Examples include:

Silica-supported this compound (SiO₂-ZnCl₂): This catalyst has been prepared and used for the acetylation of amines, alcohols, and phenols, as well as in the Biginelli reaction for synthesizing dihydropyrimidinones. scispace.comcdnsciencepub.comeurekaselect.com The catalyst is stable, reusable, and shows high activity. scispace.comcdnsciencepub.com

Clay-supported this compound: Montmorillonite clay has been used as a support for ZnCl₂ to create a catalyst for the benzylation of benzene, showing higher activity than either the acid-treated clay or pure ZnCl₂. researchgate.net

Apatite-supported this compound: Fluoroapatite and hydroxyapatite (B223615) have been used to support this compound, creating solid, reusable catalysts for transesterification reactions. rsc.org

Multi-walled Carbon Nanotube-supported this compound (MWCNTs@ZnCl₂): This nanocomposite serves as an efficient catalyst for the regioselective ortho-C-acylation of phenolic compounds. tandfonline.com

These supported systems often exhibit enhanced catalytic activity compared to unsupported ZnCl₂, attributed to factors like increased surface area and the creation of highly acidic species on the support surface. scispace.comtandfonline.com

Synergistic Catalysis with this compound and Other Metal Complexes

This compound often exhibits synergistic effects when used in combination with other metal complexes, leading to enhanced catalytic activity and selectivity that surpasses the performance of the individual components.

A notable example is the bimetallic catalyst system of ZnCl₂ and Pd/C for the hydrodeoxygenation of 5-hydroxymethylfurfural (B1680220) (HMF). science.gov While ZnCl₂ alone is inactive and Pd/C shows moderate activity, the combination leads to high conversion and selectivity. science.gov Similarly, bimetallic systems of zinc doped with metals like palladium, gold, and silver have shown significantly increased rates for the dechlorination of carbon tetrachloride in water. newprairiepress.org

In the realm of Friedel-Crafts reactions, a combination of catalytic amounts of ZnCl₂ and camphorsulfonic acid (CSA) enables the site-selective ortho-alkylation of phenols, a transformation not efficiently achieved by either catalyst alone. researchgate.netchemrxiv.org The proposed mechanism involves a cooperative interaction where both catalysts scaffold the reactants. researchgate.net

Double metal cyanide (DMC) catalysts, based on Zn₃[Co(CN)₆]₂, are highly active for the ring-opening polymerization of propylene (B89431) oxide. The preparation of these catalysts often involves an excess of ZnCl₂, which is crucial for their high catalytic activity. researchgate.net This suggests a synergistic interaction between the this compound and the cobalt cyanide complex.

In asymmetric synthesis, chiral ligands are often used in conjunction with metal precursors. For instance, C1-symmetric bipyridine ligands have been synthesized by coupling a pyridyl alcohol with 2-pyridylthis compound in the presence of a palladium catalyst. Furthermore, this compound has been used with other metal complexes, like rhodium, to enhance catalytic activity in asymmetric hydrogenations. thieme-connect.com

This compound in Polymerization Processes

This compound acts as a significant modulator in various polymerization reactions. It can influence the reaction kinetics, the molecular weight of the resulting polymers, and even the polymerization mechanism itself. Its Lewis acidic nature allows it to form complexes with monomers and growing polymer chains, thereby altering their reactivity. rsc.orgrsc.org

For instance, ZnCl₂ can accelerate the radical polymerization of vinyl monomers such as methyl methacrylate (B99206) (MMA) and n-butyl acrylate. researchgate.nettandfonline.com This acceleration is attributed to the formation of a complex between the monomer and ZnCl₂, which increases the reactivity of the monomer. researchgate.net In the case of MMA polymerization initiated by azobisisobutyronitrile (AIBN), the presence of ZnCl₂ leads to an increased rate of polymerization. researchgate.net Similarly, for n-butyl acrylate, complex formation with ZnCl₂ enhances the polymerization rate. tandfonline.com

This compound is also a key component in catalysts for ring-opening polymerization (ROP). It can initiate the ROP of lactones like ε-caprolactone and lactide. conicet.gov.arsioc-journal.cn The mechanism often involves a coordination-insertion pathway, where the zinc atom coordinates to the monomer before ring-opening. conicet.gov.arsioc-journal.cn In the ROP of racemic lactide, this compound complexes supported by aminophenolate ligands have shown high activity, producing cyclic polylactides. sioc-journal.cnsioc-journal.cn Furthermore, ZnCl₂ is a crucial component in highly active double metal cyanide (DMC) catalysts used for the ROP of epoxides like propylene oxide. researchgate.net

The influence of this compound extends to other polymerization systems as well. It has been studied in the context of furan (B31954) resin polymerization for foundry molds, where its addition can impact the curing process and mechanical properties of the final product. mackenzie.brresearchgate.net In the solution polymerization of acrylonitrile (B1666552) in a concentrated aqueous solution of this compound, the formation of a complex between the nitrile group and ZnCl₂ is believed to affect the polymerization kinetics, especially at higher monomer concentrations. jst.go.jp

Effects on Polymerization Kinetics and Molecular Weight

The addition of this compound to polymerization systems has a pronounced effect on both the kinetics of the reaction and the molecular weight of the resulting polymer.

Effects on Polymerization Kinetics:

Effects on Molecular Weight:

The effect of this compound on molecular weight can vary. In the polymerization of styrene (B11656) and MMA initiated by benzoyl peroxide, the addition of ZnCl₂ leads to a decrease in the average molecular weight of the polymer. rsc.orgrsc.org This decrease is associated with an increase in transfer reactions involving the additive. rsc.org

Conversely, in the ring-opening polymerization (ROP) of racemic lactide catalyzed by certain this compound complexes, the molecular weight of the resulting polylactide can be influenced by reaction conditions. For instance, increasing the monomer concentration can lead to an increase in the number-average molecular weight of the polymer. acs.org In the degradation of poly-3-hydroxybutyrate (PHB) using thionyl chloride in the presence of this compound, a significant decrease in the molecular weight of the polymer was observed over time. mdpi.com

The following table summarizes the observed effects of this compound on polymerization kinetics and molecular weight for different monomer systems.

Monomer System	Initiator	Effect on Polymerization Rate	Effect on Molecular Weight	Reference(s)
Styrene, Methyl Methacrylate	Benzoyl Peroxide	Increased	Decreased	rsc.org, rsc.org
Methyl Methacrylate	AIBN	Increased	-	researchgate.net
n-Butyl Acrylate	AIBN	Increased	-	tandfonline.com
rac-Lactide	This compound Complexes	-	Dependent on monomer concentration	acs.org
Poly-3-hydroxybutyrate (Degradation)	Thionyl Chloride/ZnCl₂	-	Decreased	mdpi.com

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Modification of Polymer Properties and Composite Formation

This compound (ZnCl₂) serves as a versatile agent in the modification of existing polymers and the formation of advanced composite materials. Its utility stems from its ability to act as a surface modifier, a catalyst for structural changes, and an agent for imparting specific properties like flame retardancy.

In the realm of polymer composites, ZnCl₂ is frequently used to enhance the interfacial adhesion and compatibility between the polymer matrix and filler materials. A notable application is the surface modification of carbonized wood fiber (CWF) for use in ethylene (B1197577) vinyl acetate (B1210297) (EVA) composites. mdpi.comresearchgate.net Treating CWF with ZnCl₂ alters its surface morphology and chemistry, leading to a more homogeneous dispersion within the EVA matrix. mdpi.com This improved interaction results in composites with significantly enhanced mechanical properties. The inclusion of ZnCl₂-modified CWF induces a stiffening effect, which increases the rigidity of the composites by restricting the movement of polymer chains. mdpi.com

Research has quantified the impact of varying ZnCl₂ content on the tensile properties of EVA/CWF composites. The addition of ZnCl₂ as a surface modifier for the CWF filler leads to a substantial increase in both tensile strength and the modulus of elasticity, although it corresponds with a decrease in the elongation at break, indicative of a stiffer, less flexible material. mdpi.com

Effect of ZnCl₂ Content on Tensile Properties of EVA/CWF Composites

ZnCl₂ Content (wt%)	Tensile Strength Increase (%)	Modulus of Elasticity Increase (%)	Elongation at Break Reduction (%)
2	44.60	31.58	19.58
4	47.66	33.58	21.91
6	49.61	34.46	24.96
8	49.70	35.04	34.06

Data sourced from a study on EVA composites with CWF filler surface-modified by ZnCl₂. mdpi.com

This compound is also instrumental in processing cellulose (B213188), the most abundant natural polymer. Treating cellulose pulp with a concentrated aqueous solution of ZnCl₂ (typically 60-65 wt%) induces significant swelling and partial amorphization of the cellulose structure. acs.orgresearchgate.net This occurs because ZnCl₂ disrupts the extensive network of inter- and intra-chain hydrogen bonds within the cellulose fibers. acs.org This structural modification greatly facilitates the mechanical fibrillation of cellulose into cellulose nanofibers (CNFs). acs.org Films produced from these ZnCl₂-treated CNFs exhibit superior properties compared to those from untreated pulp, including higher viscosity, greater transparency, and enhanced mechanical strength. acs.orgresearchgate.net For instance, films made from ZnCl₂–CNF showed a more than two-fold increase in both tensile strength (to 61 MPa) and Young's modulus (to 4.3 GPa). acs.org

Furthermore, the presence of residual ZnCl₂ decorated on the nanofibrils imparts flame-retardant properties to the resulting cellulose films without requiring additional flame-retardant agents. acs.org

In the production of synthetic fibers, such as those from polyacrylonitrile (B21495) (PAN), the addition of small quantities of ZnCl₂ to the spinning dope (B7801613) can lead to improved mechanical characteristics. ZnCl₂ retards the coagulation rate during the spinning process, which allows for the formation of a denser and finer fiber structure. researchgate.net This results in a notable improvement in the tensile strength and modulus of the final polyacrylonitrile fibers. researchgate.net Studies have also pointed to the catalytic role of Zn²⁺ ions in the thermal transformation mechanism of PAN/ZnCl₂ composites. researchgate.net

Beyond structural modification, this compound is a component in flame retardant systems. While ZnCl₂ itself has flame-retarding properties, its use alone can be limited as it may degrade certain polymers, causing discoloration and a loss of mechanical strength. google.com However, complexes of this compound and ammonium (B1175870) chloride (ZnCl₂(NH₄Cl)ₓ) have proven to be effective flame retardants for polymeric materials, particularly when used in conjunction with a source of organic halogen. google.com These complexes offer the benefit of improved flame retardancy while having better light transmission and maintaining greater mechanical strength in the host polymer compared to treatment with this compound alone. google.com

Zinc Chloride in Molten Salt Systems and Electrochemistry

Structural and Dynamic Studies of Molten Zinc Chloride

The structure of molten this compound is complex and has been the subject of numerous studies employing both experimental and computational techniques. These investigations aim to understand the arrangement of ions and the nature of their interactions in the liquid state.

Neutron Diffraction and X-ray Diffraction of Molten ZnCl2

Neutron and X-ray diffraction are powerful experimental techniques used to probe the atomic-scale structure of materials. In the case of molten this compound, these methods have provided crucial insights into its local and intermediate-range order.

X-ray diffraction studies have complemented the neutron diffraction data. An X-ray diffraction study of molten ZnCl2 at 323°C revealed that the chloride ions are close-packed, with the zinc ions occupying tetrahedral holes within this structure. aip.orgaip.org The coordination numbers and distances derived from these experiments are similar to those found in crystalline ZnCl2. aip.orgaip.org High-energy X-ray diffraction has further confirmed the presence of corner-sharing and edge-sharing tetrahedral units. mdpi.com

The combination of neutron and X-ray diffraction data has been essential for developing a comprehensive picture of the molten ZnCl2 structure. researchgate.net However, some studies have noted inconsistencies between older neutron diffraction data and newer, more accurate X-ray diffraction results, suggesting a need for refinement of the partial structure factors. arxiv.orgarxiv.org For instance, it has been proposed that the first diffraction peak is not dominated by the cation-cation partial structure factor as previously thought. arxiv.orgarxiv.org

Investigations at high pressures using neutron diffraction have shown that the structure of molten this compound is sensitive to changes in density. psu.edu Similarly, X-ray diffraction studies under pressure indicate significant structural modifications at higher pressures, with a notable decrease and shift in the first sharp diffraction prepeak, suggesting a collapse of intermediate-range order. researchgate.net

Key Findings from Diffraction Studies of Molten ZnCl₂:

Technique	Key Findings	References
Neutron Diffraction	Predominance of Zn²⁺ and Cl⁻ ions; minor role of specific chemical bonding.	researchgate.net
X-ray Diffraction	Close-packed Cl⁻ ions with Zn²⁺ in tetrahedral holes; presence of corner and edge-sharing tetrahedra.	aip.orgaip.orgmdpi.comrsc.org
High-Pressure Neutron & X-ray Diffraction	Structural modifications and collapse of intermediate-range order under high pressure.	psu.eduresearchgate.net

Computational Modeling of Molten this compound Microstructure

Computational modeling, particularly molecular dynamics (MD) simulations, has become an indispensable tool for understanding the microstructure and dynamics of molten this compound. These simulations provide a particle-level view that complements experimental findings.

Ab initio molecular dynamics (AIMD) simulations have been used to model the structure of molten ZnCl2 at various temperatures, such as 600 K. researchgate.netacs.orgacs.org The structure factors and pair distribution functions derived from these simulations show good agreement with experimental data from neutron diffraction. researchgate.netacs.org AIMD simulations have also been instrumental in confirming the existence of a significant fraction of edge-sharing tetrahedra, which impacts the fragility of this glass-forming liquid. acs.orgacs.org

Classical MD simulations using various potential models have also been employed. The polarizable ion model (PIM) has shown to provide a reasonable force field and accurate structures of molten chloride salts, including ZnCl2. mdpi.com For instance, the simulated first peak position of the Zn2+-Zn2+ radial distribution function at 600 K is in excellent agreement with experimental values. researchgate.netmdpi.com These simulations have also been used to study the effect of ion polarization on the structural and dynamical properties of molten ZnCl2. researchgate.net

Molecular dynamics simulations have also been used to investigate mixtures of ZnCl2 with other salts, such as NaCl and KCl. researchgate.netosti.gov These studies explore how the addition of network-modifying salts affects the network structure of ZnCl2 and the resulting transport properties. researchgate.netosti.gov Furthermore, machine learning potentials based on neural networks are being developed to provide a more accurate description of the microstructure and thermophysical properties of molten ZnCl2 and its mixtures. researchgate.net

Comparison of Simulation Results with Experimental Data for Molten ZnCl₂:

Simulation Method	Property	Finding	References
Ab Initio Molecular Dynamics (AIMD)	Structure factors, pair distribution functions	Good agreement with neutron diffraction data. Confirms edge-sharing tetrahedra.	researchgate.netacs.orgacs.org
Polarizable Ion Model (PIM)	Zn²⁺-Zn²⁺ first peak position	3.79 Å at 600 K (experimental: 3.80 Å).	researchgate.netmdpi.com
Molecular Dynamics (MD)	Density of NaCl–ZnCl₂ molten salt	Errors of 6.97% compared to experimental data.	researchgate.net

Electrochemical Behavior of this compound in Molten Salts

The electrochemical properties of this compound, particularly in molten salt systems, are of great interest for applications ranging from metal extraction to energy storage.

Electrolysis Mechanisms in Molten this compound

The electrolysis of molten this compound is a process used to produce zinc metal and chlorine gas. youtube.comgcsescience.com For electrolysis to occur, the this compound must be in a molten state to ensure the mobility of its ions. youtube.com

In the molten electrolyte, this compound dissociates into zinc cations (Zn²⁺) and chloride anions (Cl⁻). youtube.com During electrolysis, the following reactions take place at the electrodes:

At the Cathode (Negative Electrode): Zinc cations are attracted to the cathode, where they gain two electrons and are reduced to form zinc atoms. youtube.comgcsescience.com Zn²⁺ + 2e⁻ → Zn

At the Anode (Positive Electrode): Chloride anions are attracted to the anode, where they each lose one electron and are oxidized to form chlorine atoms. These atoms then combine to form chlorine molecules (Cl₂). youtube.comgcsescience.com 2Cl⁻ → Cl₂ + 2e⁻

This compound as an Electrolyte Component in Energy Storage Systems

This compound is a key component in the electrolytes of various energy storage systems, including high-temperature molten salt batteries and aqueous zinc-ion batteries. eurekalert.orgresearchgate.net Its properties influence the performance, safety, and cost-effectiveness of these batteries.

In high-temperature sodium-zinc chloride batteries, a molten salt electrolyte containing ZnCl2 is used in the cathode compartment. researchgate.net These batteries operate at elevated temperatures and utilize a solid electrolyte, such as sodium beta-alumina, to separate the sodium anode from the molten cathode. researchgate.net Similarly, Na-ZnCl2 all-liquid batteries, which operate at even higher temperatures, use a molten salt electrolyte to achieve an all-liquid state, potentially leading to lower costs and improved performance for grid-scale storage. mdpi.com

This compound is also a primary component in novel electrolytes for aqueous zinc-ion batteries. eurekalert.org A hybrid electrolyte using water, a common battery solvent, and a dissolved mixture of chloride salts with this compound as the primary salt has been developed. eurekalert.org This non-flammable and cost-effective electrolyte has shown promise for large-scale energy storage. eurekalert.org Concentrated "water-in-salt" electrolytes based on ZnCl2 have also been designed to improve the electrochemical stability and suppress side reactions. mdpi.com

Furthermore, solid electrolyte-based liquid lithium-brass/zinc chloride batteries have been reported, which utilize a low-cost ZnCl2 cathode and a lithium anode, offering high theoretical energy density and enhanced safety. researchgate.net

Dendrite Formation Mitigation in Zinc Batteries

A major challenge in the development of rechargeable zinc batteries is the formation of zinc dendrites during charging. eurekalert.orgmdpi.comnih.gov These needle-like structures can grow on the zinc anode, leading to short circuits, reduced battery life, and safety concerns. mdpi.com

The composition of the electrolyte plays a crucial role in mitigating dendrite formation. The use of certain additives in this compound-based electrolytes has been shown to be effective. For instance, imidazole (B134444) added to a 2 M ZnCl2 electrolyte can suppress dendrite growth by adsorbing onto the zinc surface, thereby inhibiting the kinetics of zinc electrodeposition. nih.govresearchgate.net This approach has been shown to significantly increase the cycle life of zinc symmetric cells. nih.govresearchgate.net

The addition of other chloride salts, such as lithium chloride (LiCl), to the electrolyte can also help suppress dendrites. ucl.ac.ukmit.edu In a concentrated ZnCl2 electrolyte, the addition of LiCl and other salts can create a unique chemical environment that facilitates the formation of a protective solid electrolyte interphase (SEI) on the zinc anode. mit.edu This SEI layer protects the anode from parasitic reactions like hydrogen evolution and inhibits dendrite growth, leading to a near-unity coulombic efficiency. mit.edu The presence of Cl- ions is believed to play a key role by decreasing polarization and facilitating ion transport. ucl.ac.uk

Solubility of Electrode Materials in this compound-based Molten Electrolytes

The solubility of electrode materials is a critical parameter in the design and operation of molten salt electrochemical systems, such as batteries and electrorefining processes. It directly influences cell performance, efficiency, and lifespan. In this compound-based molten electrolytes, the solubility of active metals and their compounds dictates factors like self-discharge rates in batteries and the separation efficiency in pyrometallurgical reprocessing.

Research into all-liquid batteries, such as the Na-ZnCl₂ system, highlights the importance of electrode solubility. The self-discharge in these batteries is primarily driven by the reaction of dissolved active metals. mdpi.com Therefore, selecting a molten salt electrolyte in which the electrode materials (e.g., sodium and zinc) have low solubility is crucial for minimizing capacity loss and improving battery longevity. mdpi.comresearchgate.netresearchgate.net

Studies have been conducted to measure the solubility of both sodium (Na) and zinc (Zn) metals in various molten chloride mixtures at typical operating temperatures. For instance, at 600 °C, the solubility of zinc in a NaCl-CaCl₂-BaCl₂ (37.1-44.9-18.0 mol%) molten salt was found to reach a saturation concentration of approximately 0.04 mol% after about one hour. mdpi.com In the same study, the solubility of sodium was measured in different electrolyte compositions. The Na solubility in eutectic NaCl-CaCl₂ at 600 °C is about 3.3 mol%. mdpi.com The choice of the salt mixture significantly impacts this solubility; for example, a NaCl-SrCl₂-KCl mixture showed lower Na solubility compared to a NaCl-CaCl₂-BaCl₂ mixture at the same temperature. mdpi.com

The solubility is not limited to pure metals. The coordination chemistry and solubility of other metal ions, such as nickel(II) and cobalt(II), have also been investigated in pure molten ZnCl₂. These studies are relevant for applications like nuclear waste reprocessing. It has been found that Co(II) is very soluble in molten ZnCl₂, while Ni(II) is only sparingly soluble. osti.gov This difference is attributed to the coordination environment of the ions within the melt. Co(II) readily adopts a tetrahedral coordination that is compatible with the structure of the molten ZnCl₂ host. osti.gov In contrast, the coordination of Ni(II) is more disordered, fluctuating between tetra- and penta-coordinate states, which is believed to be the reason for its lower solubility. osti.gov

The solubility of metal oxides is also a key consideration, particularly in processes where oxide impurities can affect the electrolyte's purity and performance. The solubility product of zinc oxide (ZnO) in molten potassium chloride (KCl) was determined by potentiometric titration of ZnCl₂ with an oxide-ion source, yielding a value of 2.3 × 10⁻⁸ mol² kg⁻² at 1073 K. capes.gov.br

Interactive Table: Solubility of Electrode Materials in this compound-Based Melts

Electrode Material	Molten Salt System	Temperature (°C)	Measured Solubility
Zinc (Zn)	NaCl-CaCl₂-BaCl₂ (37.1-44.9-18.0 mol%)	600	~0.04 mol% mdpi.com
Sodium (Na)	Eutectic NaCl-CaCl₂	600	~3.3 mol% mdpi.com
Sodium (Na)	NaCl-SrCl₂-KCl (30.0-26.5-43.5 mol%)	600	Low (comparable to LiCl-NaCl-KCl) mdpi.com
Sodium (Na)	NaCl-CaCl₂-BaCl₂ (37.1-44.9-18.0 mol%)	600	High (comparable to eutectic NaCl-CaCl₂) mdpi.com
Nickel(II)	ZnCl₂	>290	Sparingly soluble osti.gov
Cobalt(II)	ZnCl₂	>290	Very soluble osti.gov

Heat Transfer and Thermophysical Properties of this compound-Containing Molten Salts

Molten salts are excellent heat transfer fluids (HTFs) and thermal energy storage (TES) media for high-temperature applications, notably in concentrated solar power (CSP) plants and advanced nuclear reactors. osti.govosti.govaimspress.com Their advantages include a wide operating temperature range, high heat capacity, low viscosity, and low vapor pressure at high temperatures. osti.govmdpi.com this compound is a key component in formulating advanced molten salt mixtures because of its relatively low melting point (283-290°C), which helps to create eutectic or near-eutectic mixtures that remain liquid at lower temperatures than their individual components. osti.govaimspress.commdpi.com Ternary systems such as NaCl-KCl-ZnCl₂ are particularly promising, as they can exhibit melting points as low as 204°C, allowing for a broad operational temperature window (e.g., up to 800°C). osti.govasme.orgasme.orgmdpi.com

Experimental Determination of Thermal and Transport Properties

Accurate data on the thermophysical properties of molten salts are essential for designing and modeling heat transfer systems. Key properties include density, specific heat capacity, thermal conductivity, and viscosity. These have been determined experimentally for various this compound-containing salt systems.

Molecular dynamics simulations and experimental measurements have been used to investigate the properties of the NaCl-ZnCl₂ binary system. The results show that as temperature increases, density, viscosity, and thermal conductivity decrease. researchgate.net For the ternary NaCl-KCl-ZnCl₂ system, several eutectic compositions have been studied in detail. These mixtures are candidates for next-generation HTFs. asme.orgresearchgate.net

Experimental measurements for a eutectic composition of NaCl-KCl-ZnCl₂ (13.8-41.9-44.3 mol%) have provided data-fitted equations for its properties:

Density (ρ): The density of this mixture decreases linearly with increasing temperature. asme.org

Viscosity (η): Viscosity decreases as temperature rises, which is favorable for pumping and fluid flow. researchgate.net

Specific Heat Capacity (Cp): This property is crucial for thermal energy storage. For NaCl-KCl-ZnCl₂ mixtures, the specific heat capacity shows minor variation in the temperature range of 270°C to 350°C. osti.gov

Thermal Conductivity (k): An interesting finding from molecular dynamics simulations is that the addition of network-modifying salts like KCl to the network-forming ZnCl₂ can lead to a positive temperature dependence of thermal conductivity in certain compositions. osti.govnih.gov

The tables below summarize experimentally determined properties for pure molten ZnCl₂ and a representative ternary eutectic mixture.

Interactive Table: Thermophysical Properties of Molten this compound (ZnCl₂)

Property	Temperature Range (K)	Value / Equation
Density (ρ)	591 - 973	ρ (g/cm³) = 2.943 - 1.05 x 10⁻³ T(K) aimspress.com
Viscosity (η)	591 - 773	log₁₀(η (cP)) = -1.825 + 1155/T(K) aimspress.com
Specific Heat (Cp)	591 - 973	~739.5 J/(kg·K) aimspress.com
Vapor Pressure (P)	584 - 729	log₁₀(P (mmHg)) = 9.497 - 6075/T(K) aimspress.com

Interactive Table: Thermophysical Properties of Eutectic NaCl-KCl-ZnCl₂ (13.8-41.9-44.3 mol%)

Property	Temperature Range (°C)	Value / Equation
Melting Point	-	199.3 ± 5.0 °C asme.org
Density (ρ)	250 - 550	ρ ( kg/m ³) = 2470.1 - 0.7718 T(°C) asme.org
Viscosity (η)	210 - 310	η (mPa·s) = 0.0011 T(°C)² - 0.9984 T(°C) + 233.15 asme.org
Specific Heat (Cp)	230 - 350	Cp (J/kg·K) = 0.0013 T(°C)² - 0.543 T(°C) + 574.9 asme.org
Thermal Conductivity (k)	250 - 450	k (W/m·K) = 0.0004 T(°C) + 0.3546 asme.org

Design and Optimization of Molten Salt Mixtures for High-Temperature Applications

The design of molten salt mixtures for applications like CSP and advanced batteries involves a multi-criteria optimization process. The goal is to develop a fluid with a low melting point, high boiling point (low vapor pressure), high thermal stability, high heat capacity, and low corrosion rates, all while keeping costs manageable. researchgate.netresearchgate.netosti.gov

This compound is a valuable component in this context primarily due to its ability to form low-melting-point eutectic mixtures with other more common and inexpensive alkali and alkaline earth chlorides like NaCl, KCl, and CaCl₂. mdpi.comresearchgate.net While pure NaCl and KCl have very high melting points (801°C and 770°C, respectively), adding ZnCl₂ can depress the freezing point of the mixture significantly. osti.govmdpi.com For example, specific compositions of the NaCl-KCl-ZnCl₂ ternary system melt at temperatures near 200°C. asme.orgasme.org This creates a wide liquid range, which is highly desirable for both heat transfer and thermal storage applications, as it simplifies plant operations and reduces the risk of solidification (freezing) in pipes (B44673) and tanks. osti.gov

However, the inclusion of ZnCl₂ also involves trade-offs. This compound is more expensive than salts like NaCl and KCl, and its mixtures can exhibit higher vapor pressure and corrosivity (B1173158) at elevated temperatures compared to some other chloride systems. asme.orgmdpi.com Therefore, optimization involves finding a balance. The composition of the mixture is tuned to achieve the lowest possible melting temperature without unduly compromising other critical properties like thermal stability and material compatibility. dlr.de For example, in the design of electrolytes for Na-ZnCl₂ all-liquid batteries, criteria include not only a low melting point for a large charge/discharge range but also low solubility of electrode materials to minimize self-discharge and a high electromotive force (EMF). mdpi.comresearchgate.netresearchgate.net The NaCl-CaCl₂-BaCl₂ and NaCl-SrCl₂-KCl mixtures were selected as promising candidates based on a balance of these factors. mdpi.comresearchgate.net

Molecular dynamics simulations are increasingly used alongside experimental measurements to accelerate the design process. These simulations can predict the thermophysical properties and structural characteristics of different salt compositions, enabling the identification of promising mixtures before extensive and challenging high-temperature experiments are undertaken. osti.govmdpi.comnih.gov This computational approach helps in understanding the interplay between the composition, the underlying network structure of the melt (especially in network-forming salts like ZnCl₂), and the resulting transport properties, guiding the design of HTFs with tailored characteristics. osti.govnih.gov

Applications of Zinc Chloride in Biomass Conversion and Valorization

Catalytic Depolymerization of Lignocellulosic Biomass by Zinc Chloride

This compound is a potent catalyst for breaking down the primary components of lignocellulosic biomass—cellulose (B213188) and lignin (B12514952)—into simpler, more valuable molecules.

This compound facilitates the degradation of cellulose primarily through its action as a Lewis acid, which catalyzes hydrolysis and dehydration reactions. bme.huresearchgate.net During hydrothermal carbonization (HTC), ZnCl₂ assists in the breakdown of cellulose by promoting the scission of glycosidic bonds. bme.hu This process can occur at lower temperatures than conventional HTC, with research showing that ZnCl₂ enables reactions at 180°C that would typically require temperatures of at least 200°C. mdpi.com The mechanism involves the evaporation of water and dehydration of the biomass by ZnCl₂ at temperatures up to 160°C. As the temperature rises toward 280°C, ZnCl₂ catalytically aids cellulose degradation through hydrolysis and further dehydration, which also causes the biomass structure to swell, leading to the formation of mesoporous structures. bme.hu

Concentrated aqueous solutions of this compound have proven effective in the depolymerization of lignin into valuable aromatic compounds and hydrocarbons under relatively mild conditions. rsc.orgosti.gov The mechanism involves the Zn²⁺ ions selectively coordinating with the carbon-oxygen-carbon (C-O-C) ether bonds, which are key linkages in the lignin structure. rsc.orgresearchgate.net This coordination makes the bonds easier to break. rsc.orgosti.gov

Research has demonstrated that in a 63 wt% ZnCl₂ solution at 200°C for 6 hours, nearly half of softwood technical lignin can be converted into oil products, with alkylphenols being the major component. rsc.orgresearchgate.net Studies on lignin model compounds confirmed that most of the β-O-4 and Cmethyl–OAr bonds were cleaved under these conditions. rsc.org Furthermore, the addition of a co-catalyst like Ruthenium on carbon (Ru/C) can further convert the resulting phenolic products into more stable cyclic hydrocarbons through hydrodeoxygenation and coupling reactions. rsc.orgresearchgate.net

Table 1: Research Findings on Lignin Conversion with this compound

Catalyst System	Feedstock	Temperature	Duration	Key Findings	Reference
63 wt% ZnCl₂	Softwood Lignin	200°C	6 h	~50% conversion to oil products, mainly alkylphenols.	rsc.orgresearchgate.net
ZnCl₂ + Ru/C	Softwood Lignin	200°C	6 h	Phenolic products converted to stable cyclic hydrocarbons.	rsc.orgresearchgate.net
ZnCl₂ hydrate	Pinewood Lignin	200°C	6 h	Conversion into value-added alkylphenols or cycloalkanes.	researchgate.net

This compound is an effective catalyst for producing specific platform chemicals like furfural (B47365) and levulinic acid from biomass. In the pyrolysis of corncobs, impregnation with moderate concentrations of ZnCl₂ (2-5%) was shown to significantly favor the production of furfural, increasing its yield from 0.65% to 6%. acs.org ZnCl₂ catalyzes the primary pathways of furfural formation through the dehydration of pentosyl residues. acs.org

Similarly, high-concentration this compound aqueous solutions can be used as a solvent to dissolve inulin-based biomass for the direct production of 5-hydroxymethylfurfural (B1680220) (5-HMF) or levulinic acid at low reaction temperatures (60-140°C). google.com One study using acidified this compound as a catalyst to treat barley straw hydrolysate successfully converted 61.5% of the available xylose into furfural. researchgate.net

Conversion of Lignin to Aromatics and Hydrocarbons

Hydrothermal Carbonization (HTC) of Biomass with this compound Activation

This compound is also employed as an activating agent in hydrothermal carbonization (HTC) to enhance the properties of the resulting hydrochar.

The addition of this compound during the HTC process has a marked effect on the characteristics and yield of the produced hydrochar. ZnCl₂ activation generally leads to a decrease in the solid hydrochar yield because it accelerates the decomposition of cellulose, hemicelluloses, and lignin into gaseous products like CO and CO₂. bme.hu However, it significantly improves the quality of the hydrochar.

Studies have shown that hydrochar produced with ZnCl₂ is more fully carbonized, with carbon content increasing from 54% to 64% in one study on bamboo sawdust. nih.govresearchgate.net It also results in a much higher surface area after acid washing (30 m²/g compared to 1.7 m²/g for non-modified hydrochar) and greater aromaticity. nih.govresearchgate.net In another study on cocoa pod husks, the addition of a ZnCl₂ catalyst during HTC at 200°C led to activated carbons with a surface area of 1954 m²/g, a significant increase from 1165 m²/g without the catalyst. bme.hu The resulting hydrochars are also enriched in oxygen-containing functional groups. nih.gov These improved properties enhance the material's potential for applications such as environmental remediation. nih.govresearchgate.net

Table 2: Effect of ZnCl₂ on Hydrochar Properties

Biomass Source	HTC Condition	Property	Without ZnCl₂	With ZnCl₂	Reference
Bamboo Sawdust	200°C, 7 h	Carbon Content	54%	64%	nih.govresearchgate.net
Bamboo Sawdust	200°C, 7 h	Surface Area (post-wash)	1.7 m²/g	30 m²/g	nih.govresearchgate.net
Cocoa Pod Husk	200°C, HTC + Activation	Surface Area	1165 m²/g	1954 m²/g	bme.hu
Cotton Textile Waste	200°C, 3 h	Higher Heating Value (HHV)	15.37 MJ/kg	18.41 MJ/kg	researchgate.net

This compound acts as a catalyst for hydrolysis, dehydration, and decarboxylation reactions during HTC. mdpi.com Its properties as a Lewis acid promote the hydrolysis of raw materials, which is a crucial step in hydrochar formation. researchgate.net Metal chlorides like ZnCl₂ are known to catalyze dehydration and decarboxylation, facilitate the formation of furfural derivatives, and promote the development of pseudo-lignin structures. mdpi.com

Advanced Methodologies and Analytical Techniques in Zinc Chloride Research

Application of Density Functional Theory (DFT) in Zinc Chloride Studies

Density Functional Theory (DFT) has emerged as a powerful tool for investigating the properties and reactivity of this compound at the atomic level. By solving the quantum mechanical equations that govern electron behavior, DFT allows researchers to model and predict the outcomes of chemical processes with a high degree of accuracy.

DFT calculations have been instrumental in unraveling the intricate mechanisms of reactions catalyzed by this compound. For instance, in the Grignard addition reaction of aromatic nitriles, DFT studies have been employed to propose plausible reaction mechanisms and transition states. rsc.orgrsc.org These calculations helped to explain the higher efficiency observed when using a catalytic amount of this compound compared to a stoichiometric amount of zinc(II)ates. rsc.orgrsc.org The active zinc(II)ate species, generated in situ from the Grignard reagent and this compound, were modeled to elucidate the reaction pathway. rsc.orgrsc.org

Another example is the this compound-catalyzed pyrolysis of xylose to produce furfural (B47365). upc.edu.pe DFT calculations revealed that this compound facilitates the reaction by initially binding the zinc atom to an oxygen atom of the xylose molecule, which involves a significant electron exchange. upc.edu.pe This interaction lowers the activation free energies of the pyrolysis reactions, but only when the this compound is positioned at the reaction center of the transition states. upc.edu.pe The study showed that while this compound promotes ring-opening and 1,2-dehydration, it hinders ring-contraction, thereby altering the competitiveness of different furfural formation pathways and leading to selective production. upc.edu.pe

DFT has also been used to explore the dinuclear generation of biphenyl (B1667301) from [(PPh3)2NiII(Ph)Cl] in the context of nickel-catalyzed, zinc-mediated homocoupling of aryl chlorides, although kinetic studies suggested this pathway is slower under certain conditions. nih.gov

The interaction of chloride ions with metal surfaces is a critical aspect of corrosion and catalysis, and DFT has provided valuable atomic-scale insights. Studies on the adsorption of corrosive atoms like chlorine on zinc surfaces have been conducted using DFT-based simulations. mdpi.comnih.gov These simulations calculate parameters such as adsorption energy, charge transfer, and changes in the work function upon adsorption. mdpi.comnih.gov

For example, the adsorption of chlorine atoms on different crystallographic surfaces of zinc (Zn(111), Zn(110), and Zn(100)) has been investigated. mdpi.com Differential charge density plots and Bader charge analysis demonstrated a transfer of electrons from the surface zinc atoms to the adsorbed chlorine atom. mdpi.com Such studies help in understanding the initial stages of corrosion in chlorine-rich environments. mdpi.comnih.gov The insights gained from these DFT calculations can be used to develop models for predicting the corrosion behavior of zinc and its alloys. mdpi.comnih.gov

Similar DFT studies have been performed on other metals, such as the adsorption of chlorine on an Fe(100) surface and the co-adsorption of H2O and Cl- on aluminum and intermetallic surfaces, which provide a broader context for understanding the role of chloride in surface chemistry. mdpi.commdpi.com

DFT is extensively used to determine the electronic structure and energetics of zinc complexes, providing a fundamental understanding of their stability and reactivity. For various zinc porphyrin and phthalocyanine (B1677752) complexes, DFT calculations have successfully predicted their stable structures and ground-state spectra. researchgate.netaip.org Time-dependent DFT (TD-DFT) has been particularly useful for computing excitation energies and oscillator strengths, which show good agreement with experimentally observed electronic absorption spectra. researchgate.netaip.org

The nature of chemical bonding in zinc complexes has also been a focus of DFT studies. mdpi.commdpi.com Natural Bond Orbital (NBO) analysis, a technique often used in conjunction with DFT, reveals the degree of ionic and covalent character in metal-ligand bonds. mdpi.commdpi.com For instance, in zinc porphyrazine complexes, a significant covalent contribution to the Zn-N bonds arises from donor-acceptor interactions between the lone pairs of nitrogen and the 4s and 4p orbitals of zinc. mdpi.com

The conformational stabilities of zinc complexes, such as tris(ethylenediamine)zinc(II) chloride, have been studied using DFT. nih.gov By calculating the potential energy profiles and pathways between different isomers, researchers can determine the relative conformational energies and the barriers to interconversion. nih.gov

DFT Application	System Studied	Key Findings	References
Mechanistic Insights	ZnCl₂-catalyzed Grignard addition	Elucidation of transition states and reaction pathways.	rsc.orgrsc.org
Mechanistic Insights	ZnCl₂-catalyzed xylose pyrolysis	Identification of ZnCl₂'s role in promoting specific reaction steps.	upc.edu.pe
Adsorption Studies	Cl atoms on Zn surfaces	Quantification of charge transfer and adsorption energies.	mdpi.comnih.gov
Electronic Structure	Zinc porphyrin complexes	Prediction of stable geometries and electronic spectra.	researchgate.netaip.org
Energetics	Tris(ethylenediamine)zinc(II) chloride	Determination of conformational stabilities and energy barriers.	nih.gov

Adsorption Studies on Metal Surfaces in this compound Environments

Spectroscopic Techniques for In-situ and Ex-situ Analysis

Spectroscopic methods are indispensable for the experimental characterization of this compound complexes, both in solution and in the solid state. These techniques provide direct information about molecular structure, bonding, and dynamic processes.

Vibrational spectroscopy, including Raman and Infrared (IR) spectroscopy, is highly effective for identifying the different complex species of this compound present in a system. By analyzing the vibrational frequencies, which correspond to the stretching and bending of chemical bonds, the geometry and coordination environment of the zinc center can be determined.

For example, the structures of this compound complexes in concentrated aqueous solutions have been determined by combining large-angle X-ray scattering with Raman spectroscopy. researchgate.net The Raman spectra helped to estimate the concentrations of different chloro complexes, such as [ZnCl]⁺, [ZnCl₂], [ZnCl₃]⁻, and the tetrahedral [ZnCl₄]²⁻. researchgate.net

In another study, laser Raman and IR spectroscopy were used to investigate imidazolium (B1220033) complexes of zinc. publish.csiro.au The spectra of [imH₂]₂[ZnCl₄] showed a single Zn-Cl stretching frequency in the Raman spectrum, indicative of a tetrahedral [ZnCl₄]²⁻ anion, although slight distortions from perfect Td symmetry were suggested by the breadth of the IR absorption band. publish.csiro.au The vibrational spectra of alkylzinc halides and their adducts with this compound in various solvents have also been analyzed to understand the Schlenk equilibrium. rsc.org

Far-infrared spectroscopy has been employed to study zinc halide complexes with acetonitrile, allowing for the assignment of metal-nitrogen stretching bands. oup.com Theoretical calculations of IR spectra, often performed using DFT, complement the experimental data and aid in the assignment of vibrational modes. nih.gov

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for studying the structure and dynamics of this compound and its reaction products in solution. While the diamagnetic d¹⁰ configuration of the Zn(II) ion makes it less straightforward to study directly by some spectroscopic methods, NMR of other nuclei in the complex provides rich structural information. uoc.gr

¹H and ¹³C NMR are routinely used for the structural characterization of organic ligands coordinated to zinc. For example, in studies of ZnCl₂-mediated Grignard additions to ketones, ¹H and ¹³C NMR spectroscopy, along with X-ray crystallography, were used to characterize novel magnesium "zinc-rich" zincate intermediates. nih.govresearchgate.net ¹H NMR monitoring of these reactions provided experimental insights into how zinc can be recycled in the catalytic cycle. nih.govresearchgate.net

Advanced NMR techniques like Diffusion-Ordered NMR Spectroscopy (DOSY) have been used to assess the constitution of complex organometallic species in solution. nih.govresearchgate.net For example, variable-temperature ¹H DOSY studies helped to understand the complicated nature of zincate aggregates in THF solutions. nih.govresearchgate.net

Furthermore, ¹H NMR spectroscopy has been utilized to investigate the mechanism of substitution reactions of [ZnCl₂(terpy)] complexes with biologically relevant molecules like guanosine-5'-monophosphate (B10773721) (5'-GMP). researchgate.net The changes in the chemical shifts of the ligand protons upon coordination provide information about the reaction progress and the structure of the final product. researchgate.net While direct detection of the ⁶⁷Zn nucleus is challenging due to its low natural abundance and quadrupolar nature, high-field solid-state ⁶⁷Zn NMR has been successfully applied to characterize zinc-amino acid complexes, providing data on the local environment of the zinc centers. uoc.gracs.org

Spectroscopic Technique	System Studied	Information Obtained	References
Raman & IR Spectroscopy	Aqueous ZnCl₂ solutions	Identification and quantification of various chloro-zinc complexes.	researchgate.net
Raman & IR Spectroscopy	Imidazolium tetrachlorozincate(II)	Determination of the tetrahedral geometry of the [ZnCl₄]²⁻ anion.	publish.csiro.au
¹H, ¹³C NMR	ZnCl₂-mediated Grignard reactions	Structural characterization of intermediates and reaction monitoring.	nih.govresearchgate.net
DOSY NMR	Zincate complexes in solution	Assessment of aggregation state and solution structure.	nih.govresearchgate.net
¹H NMR	Substitution reactions of [ZnCl₂(terpy)]	Monitoring reaction progress and structural assignment of products.	researchgate.net

NMR Spectroscopy for Reaction Monitoring and Structural Assignments

Advanced Characterization of Materials Incorporating this compound

The characterization of materials containing this compound heavily relies on techniques that probe surface morphology and chemical composition, such as Scanning Electron Microscopy (SEM) and Fourier-Transform Infrared Spectroscopy (FTIR).

Scanning Electron Microscopy (SEM)

SEM is widely used to observe the surface topography and morphology of this compound-based materials. Studies on hydrothermally synthesized this compound have used SEM to reveal its rod-like crystal morphology. journalspub.infojetir.org When used to synthesize zinc oxide (ZnO) nanoparticles, the initial this compound starting material influences the final morphology of the ZnO crystals. SEM observations show that the concentration of reactants and additives can change the resulting structures from uniform spindles to hexagonal plates or ellipse-like head rods. nih.govd-nb.info

In material modification applications, SEM provides visual evidence of the effects of this compound treatment. For instance, when carbonized wood fiber (CWF) is surface-modified with ZnCl₂, SEM images show distinct changes in the fiber's morphology. mdpi.com Similarly, in the creation of superhydrophobic surfaces on cotton fabrics using ZnO nanoparticles derived from this compound, SEM is essential for confirming that the nanoparticles create the necessary rough structure on the fabric's surface. bohrium.com

Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR spectroscopy is a crucial tool for analyzing the chemical structure and the presence of functional groups in materials incorporating this compound. By detecting the characteristic vibrational frequencies of chemical bonds, FTIR can confirm complex formation and chemical interactions.

In studies of solid polymer electrolytes made from poly(vinyl alcohol) (PVA) and ZnCl₂, shifts in the vibrational bands of PVA upon the addition of this compound confirm the complexation between the polymer and the salt. bilpubgroup.com For example, changes in the C=O and C=C stretching bands indicate direct interaction. bilpubgroup.com When this compound is used to modify carbonized wood fiber, FTIR analysis proves the presence of ZnCl₂ functional groups on the CWF. mdpi.com The spectra of modified fibers show new or shifted peaks corresponding to O–H, C-H, and C=O stretching, indicating chemical changes on the fiber surface. mdpi.com

FTIR is also used to study the chemical structure of wood treated with a this compound-silicone oil mixture. The analysis reveals a decrease in the intensity of bands corresponding to -OH stretching, suggesting degradation of hemicellulose and a reduction in moisture-absorbing groups. scispace.com In research on nonlinear optical crystals, such as bisthiourea cadmium chloride mixed with this compound, FTIR reveals shifts in the C-N and C=S stretching frequencies of thiourea (B124793), suggesting that the metal ions coordinate with thiourea through the sulfur atom. psu.edu

The table below summarizes findings from the FTIR analysis of various materials incorporating this compound.

Material System	Key FTIR Observations	Inferred Chemical Interaction	Reference
Poly(vinyl alcohol) (PVA) with ZnCl₂	Shift in C=O stretching from 1257 cm⁻¹ to 1242 cm⁻¹; Shift in C=C stretching from 1111 cm⁻¹ to 1121 cm⁻¹	Complex formation between PVA and ZnCl₂	bilpubgroup.com
Carbonized Wood Fiber (CWF) with ZnCl₂	Downward shift at wavenumbers 3430, 2909, 1629, 1319, 1093, and 800 cm⁻¹	Presence of ZnCl₂ functional groups and modification of cellulose (B213188) structure	mdpi.com
Wood treated with ZnCl₂-Silicone Oil	Decreased intensity at 3423 cm⁻¹ (-OH stretching) and 2905 cm⁻¹ (–CH stretching)	Degradation of hemicellulose and other wood components	scispace.com
Bisthiourea Cadmium Chloride with ZnCl₂	Shift of C-N stretching to higher frequencies; Shift of C=S stretching to lower frequencies	Coordination of metal ions with thiourea through the sulfur atom	psu.edu
Pure this compound	A peak observed at 511 cm⁻¹	Attributed to Zn-Cl stretching vibration	researchgate.net

Zinc Chloride in Emerging Research Areas

Zinc Chloride in Biological and Biomedical Research (Mechanistic Focus)

The role of zinc, often supplied as this compound in research settings, is critical in numerous biological phenomena. Investigations are progressively uncovering the precise mechanisms through which zinc ions modulate cellular activities, contribute to enzyme function, and participate in essential biomolecular interactions.

This compound has been identified as a significant regulator of cell signaling pathways, particularly in the context of embryonic stem (ES) cells. Research demonstrates that zinc is crucial for maintaining the pluripotency—the ability of a stem cell to differentiate into any cell type—of mouse ES cells. plos.orgnih.gov A key mechanism is the activation of the Signal Transducer and Activator of Transcription 3 (Stat3) signaling pathway. nih.govnih.gov

Studies have shown that treating mouse ES cells with this compound at appropriate concentrations, such as 2µM, can transiently maintain their undifferentiated state even in conditions that would normally induce differentiation. nih.govsemanticscholar.org This effect is achieved through the phosphorylation of a specific amino acid, Tyrosine 705, on the Stat3 protein. plos.orgnih.gov This phosphorylation activates Stat3, which in turn promotes the expression of its target genes, including Klf4 and c-Myc, which are essential for self-renewal and pluripotency. plos.orgnih.gov The activation of Stat3 by this compound appears to be a transient effect, with the phosphorylation levels of STAT3 and the expression of its target genes gradually decreasing over extended incubation times. plos.orgsemanticscholar.org Inhibition of the Stat3 pathway has been shown to negate the pluripotency-promoting effects of this compound, confirming the pathway's central role in this process. nih.govnih.gov

Table 1: Effect of this compound on Mouse Embryonic Stem Cell Pluripotency

Experimental Condition	Key Mechanistic Finding	Outcome	Reference
Mouse ES cells cultured with 2µM ZnCl₂ in differentiation medium	Activates Stat3 signaling via phosphorylation at Tyr705.	Transiently maintains pluripotency and self-renewal.	plos.orgnih.gov
Activated Stat3	Increases expression of target genes (e.g., Klf4, c-Myc, Socs3).	Promotes expression of pluripotency genes and inhibits differentiation genes.	plos.orgnih.gov
Inhibition of Stat3 signaling (e.g., with AG490 inhibitor)	Blocks the Jak/Stat3 pathway.	Abrogates the pluripotency-maintaining effect of ZnCl₂.	nih.govplos.org

Zinc ions are indispensable cofactors for a vast number of enzymes, known as metalloenzymes, across all six enzyme classes. drugbank.com this compound serves as a source of these essential zinc ions in research and biological systems. Within the catalytic sites of enzymes, zinc typically functions as a Lewis acid, accepting a pair of electrons to facilitate chemical reactions. drugbank.com Its role can be either directly catalytic or structural, helping to maintain the protein's tertiary structure necessary for its function. drugbank.comredalyc.org

In catalytic sites, a zinc ion is often coordinated by three amino acid residues—commonly histidine, glutamate, aspartate, or cysteine—and a water molecule. redalyc.org This arrangement allows the zinc ion to activate the bound water molecule, making it a more potent nucleophile for reactions like hydrolysis. nih.gov Carbonic anhydrase, an enzyme that interconverts carbon dioxide and bicarbonate, is a classic example where a zinc ion at the active site is crucial for its catalytic mechanism. drugbank.comredalyc.org Similarly, zinc ions are directly involved in the catalytic activity of alkaline phosphatase 3, where they are essential for the enzyme's function. scbt.com The study of how this compound provides the necessary zinc ions helps elucidate the fundamental principles of enzymatic catalysis and the specific roles these ions play in various metabolic processes. hilarispublisher.comnih.gov

The study of this compound is instrumental in understanding the complex metal-ligand interactions that govern zinc's biological functions. kcl.ac.uk Zinc's flexible coordination chemistry, which lacks ligand field stabilization energy, allows it to adopt various geometries (e.g., tetrahedral, trigonal bipyramidal), enabling dynamic interactions with a wide range of biological ligands. nih.govnih.gov

In biological systems, zinc ions primarily bind to proteins through the side chains of specific amino acids, including cysteine, histidine, glutamate, and aspartate. redalyc.orgkazanmedjournal.ru However, zinc also interacts with smaller molecules and inorganic anions. nih.gov Chloride itself has been identified as a potential ligand for zinc in the crystal structures of some proteins. kcl.ac.ukkazanmedjournal.ru The speciation of zinc—the distribution of zinc among different complex forms—is highly dependent on the local environment, such as pH and the concentration of competing ligands. kcl.ac.uk For instance, in the high-chloride environment of the stomach, zinc-chloride complexes are likely to be significant. kcl.ac.uk Research into the coordination chemistry of this compound with various ligands helps to clarify how zinc is transported, stored, and delivered to proteins, and how its interactions can activate or inactivate biological processes. nih.govsolubilityofthings.com

Role in Enzyme Cofactor Activity and Catalytic Sites

Environmental Remediation and Sustainable Chemistry via this compound

This compound is proving to be a valuable tool in green chemistry, particularly in the conversion of waste into valuable resources and in predicting the environmental fate of zinc.

This compound is an effective catalyst in hydrothermal carbonization (HTC), a process that converts wet biomass waste into a solid, coal-like substance called hydrochar. researchgate.netuitm.edu.my This technology offers a sustainable route for managing waste from sources like cotton textiles, sawdust, and agricultural residues (e.g., coconut shells). researchgate.netmdpi.com

In the HTC process, this compound acts as a Lewis acid, facilitating key chemical reactions such as hydrolysis, dehydration, and decarboxylation. researchgate.netmdpi.com This catalytic action allows the process to be conducted at lower temperatures (e.g., 180-200°C) than would otherwise be required, saving energy. uitm.edu.mymdpi.com The use of ZnCl₂ leads to hydrochar with a higher carbon content and a lower oxygen content, which significantly increases its higher heating value (HHV) and improves its quality as a solid fuel. researchgate.net For example, studies on cotton textile waste showed that increasing the ZnCl₂ catalyst loading enhanced the energy density of the resulting hydrochar. researchgate.net Furthermore, the process can generate hydrochars with increased porosity, making them potentially useful for applications like dye adsorption. mdpi.com

Table 2: Role of this compound in Hydrothermal Carbonization (HTC) of Biomass

Biomass Feedstock	Effect of ZnCl₂ Catalyst	Key Outcome	Reference
Cotton Textile Waste	Promotes hydrolysis and dehydration; increases carbon content.	Higher heating value (HHV) of hydrochar increased, improving its quality as a solid fuel.	researchgate.netuitm.edu.my
Sawdust, Coconut Shell Powder, Dandelion	Enables reactions at lower temperatures (180°C); breaks down cellulose (B213188) and lignin (B12514952).	Produces hydrochar with increased carbon content, pore volume, and surface area.	mdpi.com
Cocoa Pods Husk	Chemical activation with ZnCl₂ after HTC.	Increased surface area of the resulting activated carbon.	researchgate.net

To better predict the behavior and environmental impact of zinc, researchers have developed advanced chemical stability diagrams, often for chloride-rich environments. rsc.orgresearchgate.net These diagrams, also known as Pourbaix diagrams, map the stable forms of zinc—including solid precipitates like zinc oxide (ZnO), zinc hydroxide (B78521) (Zn(OH)₂), and more complex compounds like simonkolleite (Zn₅(OH)₈Cl₂·H₂O)—as a function of pH and the total zinc concentration. rsc.orgnih.gov

These advanced models incorporate the effects of ion complexation, where zinc ions (Zn²⁺) react with chloride ions (Cl⁻) in the solution. researchgate.netnih.gov This complexation with chloride competes with the formation of solid zinc products, which can make precipitation more difficult. rsc.orgresearchgate.net By tracking the concentrations of various aqueous zinc species, these diagrams provide a powerful predictive tool for a range of applications, from understanding the corrosion of zinc-coated materials in saltwater to predicting the fate of zinc contaminants in natural waters. rsc.orgresearchgate.net The thermodynamic predictions from these diagrams have shown good correlation with experimental results, enhancing their utility in environmental science and materials science. rsc.orgresearchgate.net

Waste-to-Energy Conversion (e.g., Hydrochar Production)

Novel Synthetic Routes andPurity Enhancements for this compound

The continuous demand for this compound in various industrial applications has spurred research into more efficient, environmentally friendly, and cost-effective production methods. Emerging research focuses on novel synthetic pathways that often utilize waste materials as starting reagents and on advanced purification techniques to achieve higher-purity grades of this compound.

Emerging Synthetic Methodologies

Recent research has explored several innovative routes for synthesizing this compound, moving beyond traditional methods. These new approaches prioritize sustainability, efficiency, and the use of alternative raw materials.

Mechanochemical Synthesis : This method stands out as a simple, low-temperature, and environmentally conscious approach. researchgate.net It involves the direct milling of solid reactants, which can lead to high selectivity and yield. A notable example is the reaction between this compound and cyanoguanidine. rsc.org By controlling the stoichiometric ratio of the reactants during milling, specific products can be selectively formed. For instance, a 1:1 ratio yields a coordination polymer, whereas a 1:2 ratio produces a discrete molecular complex, a level of control not typically achievable in solution-based synthesis. rsc.org This technique has also been applied to synthesize zinc chloroapatite by kneading starting materials with water in a planetary ball mill. jst.go.jp

Recycling-Based Synthesis : A significant area of research is the production of this compound from industrial waste streams. This approach not only provides a valuable product but also addresses waste management challenges.

Spent zinc adsorbents from ammonia (B1221849) production can be recycled by treating them with hydrochloric acid. researchcommons.org Optimized conditions for this process have been identified as using a 20% hydrochloric acid solution at 60°C for 60 minutes to produce a 40% this compound solution suitable for applications like electroplating. researchcommons.org

Zinc-containing byproducts, such as zinc calcine, can be subjected to acid-leaching and subsequent purification steps to serve as a raw material for this compound. patsnap.com

A patented method describes recovering high-purity anhydrous this compound from zinc oxide-containing materials, such as those from low-grade oxide ore volatilization. google.com The process involves leaching with an ammonia-ammonium chloride solution, purification, precipitation of a zinc ammine complex [Zn(NH₃)₂Cl₂], and finally, thermal decomposition of this complex to yield the final product. patsnap.comgoogle.com

Alternative Chemical Pathways : New chemical reactions are being developed to offer safer and more economical synthesis options. A method for preparing basic this compound involves the reaction of this compound with calcium hydroxide. wipo.int This route is presented as having a simple process flow, low reaction costs, and producing wastewater that is easier to manage, making it a safe and environmentally friendly alternative. wipo.int

Advanced Purity Enhancement Techniques

Achieving high purity is critical for many of this compound's applications, particularly in pharmaceuticals and electronics. google.com Research has led to the development of advanced purification methods that are more efficient and sustainable than traditional techniques.

Multi-Effect Falling Film Evaporation : This technology offers a significant improvement over conventional batch evaporation with graphite (B72142) evaporators. enchem-tech.com Traditional methods are energy-intensive and can release hydrochloric acid vapor, posing environmental and operational challenges. enchem-tech.com The multi-effect falling film evaporation process operates continuously under a vacuum, which reduces energy consumption by recycling secondary steam for preheating. enchem-tech.com This not only improves thermal efficiency but also enhances product quality by reducing degradation at lower operating temperatures. enchem-tech.com

Purification via Complex Formation and Decomposition : For producing high-purity anhydrous this compound from secondary resources, a sophisticated process has been developed. google.com It begins with leaching zinc oxide-containing materials with an ammonia-ammonium chloride solution. The resulting leach solution is purified in a two-stage countercurrent process using zinc powder. Subsequently, the purified solution is neutralized, causing the precipitation of Zn(NH₃)₂Cl₂ crystals. These crystals are then separated, dried, and calcined at temperatures around 550°C to thermally decompose the complex, yielding high-purity anhydrous this compound. google.com

Solvent Extraction and Crystallization : Recovery and purification of this compound from industrial streams can be achieved through solvent extraction. A process developed for treating industrial wastewater uses a hollow fibre membrane with a kerosene-based organic solvent that selectively binds with this compound molecules. unimelb.edu.au For general purification, recrystallization from a hot solvent like dioxane is an effective method. chemicalbook.com Furthermore, in processes where this compound is mixed with other substances, pure this compound crystals can be formed and separated by carefully controlling the cooling and saturation of the solution. vinipul.com

Sublimation : For obtaining anhydrous this compound of very high purity, sublimation is a viable method. The process involves sublimation of the crude product in a stream of hydrogen chloride gas, followed by heating the sublimate to approximately 400°C under a flow of dry nitrogen gas to remove any residual impurities. chemicalbook.com

Research Findings on this compound Synthesis and Purification

The following tables summarize key findings from recent research on novel methods for producing and purifying this compound.

Table 1: Comparison of Novel Synthetic Routes for this compound

Synthesis Method	Reactants	Key Process Conditions	Resulting Product	Key Advantages
Mechanochemical Synthesis	This compound, Cyanoguanidine	Milling at a 1:1 or 1:2 stoichiometric ratio. rsc.org	Coordination polymer or discrete molecular complex, respectively. rsc.org	High selectivity, environmentally friendly, rapid reaction. rsc.org
Recycling from Spent Adsorbents	Spent zinc adsorbent, Hydrochloric acid	20% HCl, 60°C, 60-minute reaction time. researchcommons.org	40% this compound solution. researchcommons.org	Utilizes industrial waste, cost-effective. researchcommons.org
Recovery from Zinc-Containing Materials	Zinc oxide-containing material, Ammonia-ammonium chloride solution	Leaching, purification with zinc powder, precipitation of Zn(NH₃)₂Cl₂ complex, calcination at 550°C. google.com	High-purity anhydrous this compound. google.com	Recovers value from low-grade/waste materials, high product purity. patsnap.comgoogle.com
Alternative Chemical Pathway	This compound, Calcium hydroxide	Reaction in an aqueous medium. wipo.int	Basic this compound. wipo.int	Simple process, low cost, safer and environmentally benign. wipo.int

Table 2: Purity Enhancement Techniques for this compound

Purification Technique	Principle	Key Features	Application
Multi-Effect Falling Film Evaporation	Evaporation of water from ZnCl₂ solution under vacuum with heat recycling.	Continuous process, energy-efficient, lower operating temperature. enchem-tech.com	Production of high-purity solid this compound from aqueous solutions. enchem-tech.com
Purification via Complex Formation	Precipitation of a Zn(NH₃)₂Cl₂ intermediate, followed by thermal decomposition.	High selectivity and purification factor. google.com	Production of high-purity anhydrous this compound from secondary resources. google.com
Solvent Extraction	Selective transfer of ZnCl₂ from an aqueous phase to an organic solvent.	Uses a hollow fibre membrane for efficient extraction. unimelb.edu.au	Recovery of this compound from industrial wastewater. unimelb.edu.au
Sublimation	Vaporization of solid ZnCl₂ followed by condensation.	Performed with hydrogen chloride gas stream, followed by heating in nitrogen. chemicalbook.com	Achieving very high purity anhydrous this compound. chemicalbook.com

Table 3: Compound Names and PubChem CIDs

Compound Name	PubChem CID
This compound	3007855
Calcium hydroxide	14777
Zinc oxide	14806
Hydrochloric acid	313
Ammonium (B1175870) chloride	25517
Basic this compound	166943
Cyanoguanidine	10005
Tributyl phosphate (B84403)	8511
Dioxane	8456
Hydrogen chloride	313
Nitrogen	947
Sodium hydroxide	14798

Q & A

Q. What are the standard synthesis methods for anhydrous zinc chloride, and how do they differ in purity and scalability?

this compound is synthesized via two primary methods:

• Direct chlorination : Reacting zinc metal with dry chlorine gas at elevated temperatures (~700°C) produces high-purity anhydrous ZnCl₂ .
• Acid digestion : Treating zinc oxide (ZnO) with concentrated hydrochloric acid (HCl), followed by crystallization or evaporation to remove water . The chlorination method yields higher purity but requires specialized equipment, while acid digestion is scalable for laboratory use but may retain trace impurities (e.g., alkali metals) .

Q. How does the solubility and pH profile of ZnCl₂ influence its reactivity in aqueous solutions?

ZnCl₂ is highly soluble in water (432 g/100 mL at 25°C), forming acidic solutions (pH ~1.0 at 6 M concentration) due to partial hydrolysis:

$$\text{ZnCl}_2 + \text{H}_2\text{O} \rightarrow \text{Zn(OH)}^+ + \text{H}^+ + 2\text{Cl}^-$$

This acidity enables its use as a Lewis acid catalyst in organic synthesis (e.g., Friedel-Crafts acylation) . Solubility in polar solvents like ethanol and acetone further expands its utility in non-aqueous reactions .

Q. What precautions are necessary for handling ZnCl₂ in laboratory settings due to its hygroscopic and corrosive nature?

• Storage : Use airtight containers with desiccants to prevent deliquescence .
• Personal protection : Wear nitrile gloves and eye protection; avoid inhalation of fumes, which can cause respiratory irritation .
• Neutralization : Spills should be treated with sodium bicarbonate to mitigate corrosive effects .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported thermal degradation profiles of ZnCl₂?

Discrepancies in thermogravimetric analysis (TGA) data (e.g., weight loss steps at 308°C vs. 508°C) arise from differences in crystallinity and hydration states. To standardize results:

• Use dynamic scanning calorimetry (DSC) to identify phase transitions (e.g., endothermic melting at 290–315°C) .
• Pre-dry samples at 150°C under vacuum to remove residual moisture .

Q. What experimental designs are effective for assessing ZnCl₂ toxicity in biological systems?

• In vivo models : Intraperitoneal injection in rodents (e.g., 0.53 mg ZnCl₂/kg body weight) with histopathological analysis of liver/kidney tissues .
• In vitro assays : MIC (minimum inhibitory concentration) testing using agar dilution (e.g., 0.25–16 mM ZnCl₂ in Mueller-Hinton agar at pH 5.5) to evaluate antibacterial activity .
• Aquatic toxicity : Determine LC₅₀ values for Artemia larvae via dose-response curves (e.g., 29.54 ppm for ZnCl₂) .

Q. How does chloride ion concentration affect ZnCl₂ extraction efficiency in hydrometallurgical processes?

Solvent extraction with dibutyl butylphosphonate (DBBP) shows a 1:2 stoichiometric ratio (Zn:DBBP), with efficiency dependent on chloride ion activity. At [Cl⁻] > 4 M, ZnCl₂ forms $\text{ZnCl}_4^{2-}$ complexes, enhancing extraction by 85% .

Q. What advanced spectroscopic methods characterize ZnCl₂'s structural and functional properties?

• PXRD : Resolves crystallite size (14–55 nm) and polymorphic forms (e.g., δ-ZnCl₂ vs. γ-ZnCl₂) .
• FT-IR : Identifies Zn–Cl stretching vibrations at 511 cm⁻¹ .
• UV-Vis : Detects absorbance maxima at 197.6 nm, useful for quantifying Zn²⁺ in solution .

Q. How does ZnCl₂ modulate ion channel function in neuropharmacological studies?

At physiological concentrations (30–100 µM), Zn²⁺ enhances glycine receptor (GlyR) currents by binding to extracellular allosteric sites. Use tricine buffer to chelate trace Zn²⁺ and isolate its effects in electrophysiological assays (e.g., patch-clamp recordings) .

Q. What methodologies optimize ZnCl₂'s role in antibacterial composite coatings?

• TiO₂–ZnO nanocomposites : Incorporate ZnCl₂-derived ZnO nanoparticles (<100 nm) via sol-gel synthesis. Test efficacy against S. aureus using colony-forming unit (CFU) counts and SEM biofilm imaging .
• pH adjustment : Maintain solution pH < 6 to maximize Zn²⁺ bioavailability .

Q. How should researchers statistically validate ZnCl₂'s dose-dependent effects in experimental data?

• Use two-way ANOVA for multi-variable designs (e.g., concentration vs. exposure time) .
• Apply Mann-Whitney U tests for non-parametric data (e.g., MIC values across bacterial strains) .

Key Notes for Methodological Rigor

• Contamination control : Use inductively coupled plasma (ICP) spectrometry to verify Zn²⁺ levels in buffers .
• Crystallization : Sublimate ZnCl₂ under inert gas to obtain anhydrous forms for catalytic applications .
• Data reproducibility : Replicate experiments ≥3 times and report mean ± SEM .